Cas no 10043-09-1 (1,4-Dioxane,2,3-bis(2-oxiranylmethoxy)-)

• Product Name: 1,4-Dioxane,2,3-bis(2-oxiranylmethoxy)-
• CAS No: 10043-09-1
• MF: C₁₀H₁₆O₆
• MW: 232.230443954468
• CID: 185593
• PubChem ID: 24851
• Update Time: 2025-04-19

1,4-Dioxane,2,3-bis(2-oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane,2,3-bis(2-oxiranylmethoxy)-
• 2,3-bis(oxiran-2-ylmethoxy)-1,4-dioxane
• 2,3-Bis(oxiranylmethyl)-1,4-dioxane
• 1,4-dioxane, 2,3-bis(oxiranylmethoxy)-
• CEI682CIGY
• p-Dioxane, 2,3-bis(glycidyloxy)-
• 10043-09-1
• 2,3-Bis(2,3-epoxypropoxy)-p-dioxan
• DTXSID40905489
• 2,3-BIS(2-OXIRANYLMETHOXY)-1,4-DIOXANE
• 1,4-DIOXANE, 2,3-BIS(2-OXIRANYLMETHOXY)-
• Q27275424
• SCHEMBL10924531
• 2,3-Bis(glycidyloxy)-1,4-dioxane
• 2,3-Bis(2,3-epoxypropoxy)-1,4-dioxane
• p-DIOXANE, 2,3-BIS(2,3-EPOXYPROPOXY)-
• 2,3-Bis[(oxiran-2-yl)methoxy]-1,4-dioxane
• UNII-CEI682CIGY

• Inchi： 1S/C10H16O6/c1-2-12-10(16-6-8-4-14-8)9(11-1)15-5-7-3-13-7/h7-10H,1-6H2
• InChI Key： KGOPPGGOMZHMIR-UHFFFAOYSA-N
• SMILES： O1CC1COC1C(OCCO1)OCC1CO1

Computed Properties

• Exact Mass: 232.09468
• Monoisotopic Mass: 232.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62
• XLogP3: -0.9

Experimental Properties

• Density: 1.1598 (rough estimate)
• Boiling Point: 294.39°C (rough estimate)
• Flash Point: 168.3°C
• Refractive Index: 1.4243 (estimate)
• PSA: 61.98